Cas no 926205-49-4 (5-Chloro-3-Methyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid)

• Product Name: 5-Chloro-3-Methyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid
• CAS No: 926205-49-4
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• CID: 3106459
• PubChem ID: 2560362
• Update Time: 2025-06-08

5-Chloro-3-Methyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-methyl-1-(4-methylbenzyl)-1H-pyrazole-4-carboxylic acid
• 5-chloro-3-methyl-1-[(4-methylphenyl)methyl]-1H-pyrazole-4-carboxylicacid
• AKOS000122341
• SR-01000065816
• BMB20549
• EN300-07742
• 5-chloro-3-methyl-1-[(4-methylphenyl)methyl]-1H-pyrazole-4-carboxylic acid
• G58465
• CS-0220861
• MFCD06654992
• 926205-49-4
• Z85926245
• 5-chloro-3-methyl-1-[(4-methylphenyl)methyl]pyrazole-4-carboxylic Acid
• SR-01000065816-1
• 5-Chloro-3-Methyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid

• Inchi： 1S/C13H13ClN2O2/c1-8-3-5-10(6-4-8)7-16-12(14)11(13(17)18)9(2)15-16/h3-6H,7H2,1-2H3,(H,17,18)
• InChI Key： UBKFCRWXEHRGQY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(C)=NN1CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 264.0665554Da
• Monoisotopic Mass: 264.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1Ų

5-Chloro-3-Methyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Chloro-3-Methyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid

Introduction to 5-Chloro-3-Methyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid (CAS No. 926205-49-4)

5-Chloro-3-Methyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid, with the CAS number 926205-49-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of this compound make it a valuable candidate for various therapeutic applications.

The molecular structure of 5-Chloro-3-Methyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid is characterized by a pyrazole ring substituted with a chlorine atom at the 5-position, a methyl group at the 3-position, and a 4-methylphenylmethyl group at the 1-position. The carboxylic acid functional group at the 4-position further enhances its reactivity and potential for forming derivatives with improved pharmacological properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of 5-Chloro-3-Methyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages. This finding suggests its potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In another study published in the European Journal of Medicinal Chemistry in 2023, researchers explored the anti-cancer properties of 5-Chloro-3-Methyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid. The compound demonstrated significant cytotoxic activity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

The pharmacokinetic properties of 5-Chloro-3-Methyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid have also been studied extensively. A study published in Pharmaceutical Research in 2022 evaluated its oral bioavailability and distribution in rats. The results indicated that the compound has good oral bioavailability and is rapidly absorbed from the gastrointestinal tract. It also showed favorable distribution to target tissues such as liver, lung, and tumor sites, making it a promising candidate for further preclinical and clinical development.

In addition to its therapeutic potential, 5-Chloro-3-Methyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid has been used as a building block for synthesizing more complex molecules with enhanced biological activities. For example, a recent study published in Organic & Biomolecular Chemistry in 2023 described the synthesis of novel pyrazole derivatives by modifying the carboxylic acid group. These derivatives exhibited improved solubility and pharmacological profiles, making them suitable for drug delivery systems.

The safety profile of 5-Chloro-3-Methyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid has also been evaluated in several preclinical studies. A toxicology study conducted in mice and rats found that the compound was well-tolerated at therapeutic doses and did not cause significant adverse effects on major organs or hematological parameters. These findings support its potential for further clinical evaluation.

In conclusion, 5-Chloro-3-Methyl-1-(4-Methylphenyl)Methyl-1h-Pyrazole-4-Carboxylic Acid (CAS No. 926205-49-4) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and anti-cancer therapies make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its therapeutic potential for various diseases.